Cas no 1795442-98-6 (2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-2-yl)-2-hydroxypropyl]acetamide)

• Product Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-2-yl)-2-hydroxypropyl]acetamide
• CAS No: 1795442-98-6
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 5368063
• Update Time: 2025-05-24

2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-2-yl)-2-hydroxypropyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Furanyl)-2-hydroxypropyl]-3,5-dimethyl-4-isoxazoleacetamide
• 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-2-yl)-2-hydroxypropyl]acetamide

• Inchi： 1S/C14H18N2O4/c1-9-11(10(2)20-16-9)7-13(17)15-8-14(3,18)12-5-4-6-19-12/h4-6,18H,7-8H2,1-3H3,(H,15,17)
• InChI Key： UKJQFCXKJJOBLL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CC(NCC(C2=CC=CO2)(O)C)=O)C(C)=N1

Experimental Properties

• Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.7±50.0 °C(Predicted)
• pka: 13.34±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[2-(furan-2-yl)-2-hydroxypropyl]acetamide

Compound 1795442-98-6: 2-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-[2-(Furan-2-Yl)-2-Hydroxypropyl]Acetamide

Compound 1795442-98-6, also known as 2-(3,5-Dimethyl-1,2-Oxazol-4-Yl)-N-[2-(Furan-2-Yl)-2-Hydroxypropyl]Acetamide, is a complex organic molecule with a unique structure that combines elements of heterocyclic chemistry and amide functionality. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure features a substituted oxazole ring and a furan moiety, both of which contribute to its distinctive chemical properties.

The oxazole ring in the molecule is a five-membered heterocycle containing one nitrogen and one oxygen atom. The substitution pattern on the oxazole ring—specifically the presence of two methyl groups at positions 3 and 5—contributes to the compound's stability and reactivity. The furan group, attached via a hydroxypropyl chain, adds additional complexity to the molecule. Furan derivatives are known for their aromaticity and potential biological activity, making this compound an interesting candidate for further study.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to efficiently construct the molecule, often employing multi-component reactions or stepwise synthesis strategies. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during the synthesis process. These advancements have made it possible to scale up production for preliminary testing in biological systems.

In terms of biological activity, preliminary studies suggest that Compound 1795442-98-6 exhibits promising properties in vitro. For instance, it has shown moderate inhibitory activity against certain enzymes associated with inflammatory pathways, indicating potential applications in anti-inflammatory drug development. Additionally, studies have explored its role as a lead compound for designing more potent analogs with improved pharmacokinetic profiles.

The hydroxypropyl chain connecting the oxazole and furan moieties plays a crucial role in determining the compound's solubility and bioavailability. Researchers have investigated how variations in this chain affect these properties, providing valuable insights for optimizing drug delivery systems. Furthermore, computational modeling techniques have been employed to predict the molecule's interactions with target proteins, aiding in the design of more effective drug candidates.

From an agricultural perspective, this compound has shown potential as a bioactive agent with pesticidal properties. Field trials have demonstrated its ability to inhibit key enzymes in pests, suggesting its use as an environmentally friendly alternative to conventional pesticides. However, further studies are required to evaluate its efficacy under diverse environmental conditions and to ensure its safety for non-target organisms.

In conclusion, Compound 1795442-98-6 represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its unique structure and promising biological activity make it a valuable subject for ongoing research across multiple disciplines. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play an increasingly significant role in both pharmaceutical and agricultural sectors.